Cas no 3138-88-3 ((2R,5S)-1-Benzyl-2,5-dimethylpiperazine)

(2R,5S)-1-Benzyl-2,5-dimethylpiperazine is a chiral piperazine derivative with a defined stereochemistry, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. Its rigid structure and benzyl substitution enhance its utility in asymmetric catalysis and as a building block for bioactive compounds. The compound's high enantiomeric purity ensures consistent performance in stereoselective reactions, while its stability under various conditions allows for versatile applications. Its role in the synthesis of chiral ligands and pharmacologically active molecules underscores its importance in medicinal chemistry and drug development. The well-defined configuration also facilitates precise structural modifications for tailored applications.

(2R,5S)-1-Benzyl-2,5-dimethylpiperazine structure

3138-88-3 structure

Product Name:(2R,5S)-1-Benzyl-2,5-dimethylpiperazine

CAS No:3138-88-3

MF:C₁₃H₂₀N₂

MW:204.311303138733

CID:294890

PubChem ID:10632028

Update Time:2025-10-16

(2R,5S)-1-Benzyl-2,5-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

- trans-1-Benzyl-2,5-dimethylpiperazine
- 2R,5S-1-Benzyl-2,5-dimethyl-piperazine
- Piperazine,2,5-dimethyl-1-(phenylmethyl)-, (2R,5S)-rel-
- (2S,5R)-1-Benzyl-2,5-dimethylpiperazine
- 1-Benzyl-2(S),5(R)-dimethyl-piperazine
- LogP
- piperazine, 2,5-dimethyl-1-(phenylmethyl)-, (2S,5R)-
- (2R,5S)-rel-2,5-Dimethyl-1-(phenylmethyl)piperazine
- CS-0340269
- MFCD06797586
- DTXSID501224709
- Ethylcaprylate
- (2R,5S)-2,5-dimethyl-1-(phenylmethyl)piperazine
- 2(R),5(S)-Dimethyl-1-N-benzyl-piperazine
- (2R,5S)-1-benzyl-2,5-dimethylpiperazine
- AKOS015918884
- A4654
- rel-(2R,5S)-2,5-Dimethyl-1-(phenylmethyl)piperazine
- P15616
- Piperazine,2,5-dimethyl-1-(phenylmethyl)-, (2R,5S)-
- (2R,5S)-1-benzyl-2,5-dimethyl-piperazine
- WJTCHBVEUFDSIK-NWDGAFQWSA-N
- A818143
- 618104-69-1
- 216532-43-3
- F79544
- SCHEMBL103705
- A820826
- 3138-88-3
- (2R,5S)-1-Benzyl-2,5-dimethylpiperazine
- Inchi： 1S/C13H20N2/c1-11-9-15(12(2)8-14-11)10-13-6-4-3-5-7-13/h3-7,11-12,14H,8-10H2,1-2H3/t11-,12+/m0/s1
- InChI Key： WJTCHBVEUFDSIK-NWDGAFQWSA-N
- SMILES： N1(CC2C=CC=CC=2)C[C@H](C)NC[C@H]1C

Computed Properties

Exact Mass: 204.1628
Monoisotopic Mass: 204.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 15.3Å²

Experimental Properties

Density: 0.964
Boiling Point: 292 ºC
Flash Point: 110 ºC
Refractive Index: 1.515
PSA: 15.27
LogP: 2.13550

(2R,5S)-1-Benzyl-2,5-dimethylpiperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	R289375-25mg	(2R,5S)-1-Benzyl-2,5-dimethylpiperazine	3138-88-3	25mg	$ 230.00	2022-06-03
TRC	R289375-50mg	(2R,5S)-1-Benzyl-2,5-dimethylpiperazine	3138-88-3	50mg	$ 375.00	2022-06-03
TRC	R289375-100mg	(2R,5S)-1-Benzyl-2,5-dimethylpiperazine	3138-88-3	100mg	$ 600.00	2022-06-03